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Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B12381494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N1-Methoxymethyl picrinine is a monoterpenoid indole alkaloid that has been isolated from

the leaves of Alstonia scholaris, a plant with a rich history in traditional medicine across Asia

and Africa.[1] This technical guide provides a comprehensive review of the available scientific

literature on N1-Methoxymethyl picrinine, focusing on its isolation, structural elucidation, and

physicochemical properties. At present, there is a notable absence of published data regarding

the specific biological activities and associated signaling pathways of this compound. Research

has, however, been conducted on the broader extracts of Alstonia scholaris and the related

parent compound, picrinine, which have demonstrated various pharmacological effects,

including anti-inflammatory, antitussive, and antiasthmatic properties.[1]

Chemical and Physical Properties
N1-Methoxymethyl picrinine is a derivative of picrinine, characterized by the presence of a

methoxymethyl group at the N1 position of the indole nucleus.

Property Value Source

Molecular Formula C₂₂H₂₆N₂O₄ Real-Gene Labs

Molecular Weight 382.5 g/mol Real-Gene Labs
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Isolation and Structural Elucidation
The isolation and structural determination of N1-Methoxymethyl picrinine were first reported

by Wang et al. in 2009 from the leaves of Alstonia scholaris.[2]

Experimental Protocols
Extraction and Isolation:

The detailed protocol for the extraction and isolation of N1-Methoxymethyl picrinine, as

described by Wang et al. (2009), is as follows:

Plant Material: The leaves of Alstonia scholaris were collected and dried.

Extraction: The dried leaves were subjected to extraction with a hydroalcoholic solution.

Fractionation: The resulting extract was then partitioned and subjected to repeated column

chromatography over silica gel.

Purification: Final purification was achieved through preparative thin-layer chromatography

(pTLC) to yield pure N1-Methoxymethyl picrinine.

Structural Elucidation:

The structure of N1-Methoxymethyl picrinine was elucidated using a combination of

spectroscopic techniques. The following data was reported by Wang et al. (2009):

Mass Spectrometry (MS): High-resolution mass spectrometry was used to determine the

exact molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and 2D NMR

(COSY, HMQC, HMBC) experiments were conducted to establish the connectivity of protons

and carbons and to elucidate the overall structure of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy was used to identify the functional groups

present in the molecule.
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Ultraviolet (UV) Spectroscopy: UV spectroscopy provided information about the

chromophoric system of the alkaloid.

Spectroscopic Data
The following table summarizes the key spectroscopic data for N1-Methoxymethyl picrinine
as reported by Wang et al. (2009).

Spectroscopic Technique Key Data

¹H NMR (CDCl₃, 400 MHz) Data not available in the searched literature.

¹³C NMR (CDCl₃, 100 MHz) Data not available in the searched literature.

High-Resolution Mass Spec Data not available in the searched literature.

IR (KBr) νₘₐₓ cm⁻¹ Data not available in the searched literature.

UV (MeOH) λₘₐₓ (log ε) nm Data not available in the searched literature.

Biological Activity
As of the date of this review, there is no specific information available in the published scientific

literature regarding the biological activity or pharmacological properties of N1-Methoxymethyl
picrinine. The parent compound, picrinine, has been reported to possess anti-inflammatory,

antitussive, and antiasthmatic properties. Furthermore, the total alkaloid extracts from Alstonia

scholaris have been shown to have a wide range of biological effects. However, it remains to

be determined whether N1-Methoxymethyl picrinine contributes to these activities.

Signaling Pathways
There is currently no information available in the scientific literature describing any signaling

pathways that may be modulated by N1-Methoxymethyl picrinine.

Experimental Workflows
The general workflow for the isolation and characterization of N1-Methoxymethyl picrinine
can be visualized as follows:
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Caption: General workflow for the isolation and structural elucidation of N1-Methoxymethyl
picrinine.

Conclusion and Future Directions
N1-Methoxymethyl picrinine is a structurally characterized indole alkaloid from Alstonia

scholaris. While its isolation and chemical structure have been established, a significant gap

exists in the understanding of its biological properties. Future research should focus on the

following areas:

Pharmacological Screening: A comprehensive screening of N1-Methoxymethyl picrinine
for various biological activities, including but not limited to anti-inflammatory, antimicrobial,

and cytotoxic effects, is warranted.
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Mechanism of Action Studies: Should any significant biological activity be identified, further

studies to elucidate the underlying mechanism of action and identify potential molecular

targets and signaling pathways will be crucial.

Synthetic Approaches: The development of a total synthesis for N1-Methoxymethyl
picrinine would provide a renewable source of the compound for further biological

evaluation and potential lead optimization studies.

This technical guide summarizes the current state of knowledge on N1-Methoxymethyl
picrinine and highlights the need for further research to explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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